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Compound of Interest

Compound Name: Trimethyl methanetricarboxylate

Cat. No.: B073979

The following guide provides essential safety and logistical information for the proper handling
and disposal of trimethyl methanetricarboxylate. Adherence to these procedural steps is
critical for ensuring laboratory safety and environmental compliance. This information is
intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A summary of key quantitative data for trimethyl methanetricarboxylate is provided below.
Understanding these properties is the first step in safe handling and disposal planning.
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Property Value Source
CAS Number 1186-73-8 [1]
Molecular Formula C7H1006 [1][2]
Molecular Weight 190.15 g/mol [2]
Appearance Colorless liquid [1]
Melting Point 46.5°C [1]
Boiling Point ~242.7°C [1112]
Flash Point ~91.4°C [11[2]
Density ~1.2 - 1.33 g/cm3 [1][2]
Storage Condition 2-8°C [1]

Standard Disposal Protocol

The primary method for disposing of trimethyl methanetricarboxylate is through a licensed
professional waste disposal service.[3] Never dispose of this chemical down the sink or in
regular trash.[4][5]

Step 1: Personal Protective Equipment (PPE) and Safety

Before handling the chemical for disposal, ensure you are wearing appropriate PPE.[6] Always
handle chemicals in a well-ventilated area, preferably within a chemical fume hood.[3][4]

o Eye Protection: Chemical safety goggles or glasses are mandatory.[6][7]

e Hand Protection: Wear protective, chemical-resistant gloves. Inspect gloves for integrity
before use.[3]

» Body Protection: A lab coat or chemical-resistant apron should be worn.[7] Ensure clothing
covers your body, and wear closed-toe shoes.[6]

Step 2: Waste Collection and Segregation
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Proper collection and segregation are crucial to prevent accidental reactions.

o Assess the Waste: Determine if you are disposing of unused product, contaminated
materials (e.g., absorbent pads from a spill), or empty containers.

o Use a Designated Waste Container:

o Place waste trimethyl methanetricarboxylate and contaminated materials into a
dedicated, properly labeled hazardous waste container.

o Ensure the container is made of a compatible material, is in good condition, and has a
secure, tight-fitting lid.

o Keep the waste container closed except when adding waste.[5]

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Trimethyl Methanetricarboxylate,” and any known hazard information.

e Avoid Mixing: Do not mix trimethyl methanetricarboxylate with incompatible wastes.[5]
Consult the Safety Data Sheet (SDS) for specific incompatibility information.

Step 3: Managing Empty Containers
Empty containers must be decontaminated before being discarded.

e Initial Rinse: Thoroughly empty the container. The first rinse must be collected and disposed
of as hazardous waste.[5] Triple rinse the container with a suitable solvent (e.g., acetone or
ethanol).

o Collect Rinseate: Collect all rinseate in your designated hazardous waste container.

» Final Disposal: Once triple-rinsed and air-dried, the container labels must be fully removed or
defaced before the container is discarded according to your institution's policies for clean
glassware or plastic.[5]

Step 4: Arranging for Professional Disposal
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Surplus, expired, or waste trimethyl methanetricarboxylate must be handled by
professionals.

» Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or
designated waste management provider to schedule a pickup.

» Provide Information: Be prepared to provide the chemical name, quantity, and container type.

¢ Incineration: The likely disposal method is chemical incineration in a facility equipped with an
afterburner and scrubber system.[7] Your EHS provider will manage this process.

Disposal Workflow Visualization

The following diagram outlines the logical steps and decision points for the proper disposal of
trimethyl methanetricarboxylate.

Preparation & Assessment Critical Prohibitions

DO NOT Pour DO NOT Place in
‘Down Drain Regular Trash

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Assess Waste Type
(Unused, Spill, Empty Container)

Empty Container

Handling & Collection

Clean Spill with
Absorbent Material

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b073979?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/T1481_EU_6N.pdf
https://www.benchchem.com/product/b073979?utm_src=pdf-body
https://www.benchchem.com/product/b073979?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Logical workflow for the safe disposal of trimethyl methanetricarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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